Cas no 1017778-20-9 (3-4-methyl-3-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 3-4-methyl-3-(trifluoromethyl)phenylpropanoic acid
• CAS No: 1017778-20-9
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• MDL: MFCD09832295
• CID: 2952617
• PubChem ID: 46737526
• Update Time: 2025-10-05

3-4-methyl-3-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-甲基-3-(三氟甲基)苯基]丙酸
• 3-[4-METHYL-3-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID
• 3-[4-methyl-3-(trifluoromethyl)phenyl]propanoic acid
• 3-(4-Methyl-3-(trifluoromethyl)phenyl)propanoic acid
• 3-(4-Methyl-3-(trifluoromethyl)phenyl)propanoicacid
• 3-[4-Methyl-3-(trifluoromethyl)-phenyl]propionic acid
• Benzenepropanoic acid, 4-methyl-3-(trifluoromethyl)-
• 3-4-methyl-3-(trifluoromethyl)phenylpropanoic acid

• MDL： MFCD09832295
• Inchi： 1S/C11H11F3O2/c1-7-2-3-8(4-5-10(15)16)6-9(7)11(12,13)14/h2-3,6H,4-5H2,1H3,(H,15,16)
• InChI Key： UFYMHZGPTALQKS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)CCC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids